4-(azepan-1-ylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-(azepan-1-ylsulfonyl)-N-[4-(4-phenoxyphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C28H27N3O4S2/c32-27(22-12-16-25(17-13-22)37(33,34)31-18-6-1-2-7-19-31)30-28-29-26(20-36-28)21-10-14-24(15-11-21)35-23-8-4-3-5-9-23/h3-5,8-17,20H,1-2,6-7,18-19H2,(H,29,30,32)
• InChI Key: FHNLSWQJHSRMPB-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C28H27N3O4S2
• Molecular Weight: 533.7 g/mol

Description

4-(azepan-1-ylsulfonyl)-N-(4-(4-phenoxyphenyl)thiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential use in the development of new drugs. This compound is synthesized using a specific method that involves several steps. The mechanism of action of this compound is not fully understood, but it has been shown to have biochemical and physiological effects that make it a promising candidate for further study. In

Scientific Research Applications

Synthesis and Biological Applications

This compound is intricately related to the synthesis of various heterocyclic compounds, demonstrating its versatility in chemical reactions and potential in pharmaceutical applications. The synthesis approaches and biological applications of azolylthiazoles, as well as their derivatives, have been extensively reviewed, highlighting the compound's pivotal role in generating new molecules with promising biological activities (M. Ibrahim, 2011).

Antifungal and Antimicrobial Properties

Phenothiazines, including derivatives with modifications such as sulfonyl groups, have been recognized for their broad-spectrum biological activities. These modifications have led to compounds with significant antibacterial, antifungal, anticancer, and antiviral properties. The structural modifications enable interaction with biological systems through pharmacophoric substituents, showcasing the compound's potential as a pharmacophore in drug development (K. Pluta, Beata Morak-Młodawska, & M. Jeleń, 2011).

Optoelectronic Materials

The incorporation of such compounds into π-extended conjugated systems has been explored for creating novel optoelectronic materials. These materials are essential for developing electronic devices, luminescent elements, and photoelectric conversion elements, indicating the compound's utility beyond pharmaceuticals into the realm of material science (G. Lipunova, E. Nosova, V. Charushin, & O. Chupakhin, 2018).

Antioxidant Capacity

Studies have also highlighted the antioxidant capacity of related compounds, focusing on the mechanisms underlying their ability to neutralize free radicals. This property is crucial for developing treatments and supplements aimed at combating oxidative stress, further underscoring the compound's potential in therapeutic applications (I. Ilyasov, V. Beloborodov, I. Selivanova, & R. Terekhov, 2020).